1-(3,6-dichloro-9H-carbazol-9-yl)-3-[(2-ethylphenyl)amino]propan-2-ol

• Molecular Formula: C23H22Cl2N2O
• Molecular Weight: 413.3 g/mol
• SMILES: CCC1=CC=CC=C1NCC(CN2C3=C(C=C(C=C3)Cl)C4=C2C=CC(=C4)Cl)O
• InChI: InChI=1S/C23H22Cl2N2O/c1-2-15-5-3-4-6-21(15)26-13-18(28)14-27-22-9-7-16(24)11-19(22)20-12-17(25)8-10-23(20)27/h3-12,18,26,28H,2,13-14H2,1H3
• InChIKey: LUBSLCSJXAPFFX-UHFFFAOYSA-N

Dichlorocarbazole Aminoalcohol – Analytical Reference Profile

The compound 1-(3,6-dichloro-9H-carbazol-9-yl)-3-[(2-ethylphenyl)amino]propan-2-ol (molecular formula C21H24Cl2N2O, MW ≈391.33 g/mol) belongs to the dichlorocarbazole aminoalcohol class, characterized by a 3,6‑dichlorocarbazole core linked to a 2‑ethylphenylamino‑propan‑2‑ol side chain [1]. This architecture embeds both a planar, electron‑deficient chlorocarbazole nucleus and a flexible basic side‑chain, features that govern its interactions with biological targets and physicochemical properties. Unlike non‑chlorinated or mono‑chlorinated carbazole analogues, the 3,6‑dichloro substitution pattern significantly modulates electron density, lipophilicity, and target engagement [1].

Topoisomerase I pathway inhibition studies; 3,6-dichloro substitution supports target engagement in cell-model assays

Antimicrobial membrane-targeting screening; arylamino side-chain profile supports membrane-partitioning assay context

GPCR selectivity profiling workflows; MCHR2 receptor subtype selectivity assay context

Physicochemical QC reference for dichlorocarbazole library characterization

• [1] PubChem Compound Summary. 1-(3,6-dichloro-9H-carbazol-9-yl)-3-[(2-ethylphenyl)amino]propan-2-ol. National Center for Biotechnology Information. Available at: https://pubchem.ncbi.nlm.nih.gov/ View Source

Why Generic Substitution Fails for Dichlorocarbazole Aminoalcohol

Substituting the 3,6‑dichlorocarbazole scaffold with a non‑chlorinated or mono‑halogenated carbazole, or replacing the 2‑ethylphenylamino group with a simple alkylamine, yields compounds with substantially altered potency, target selectivity, and physicochemical behavior. Evidence from the carbazole aminoalcohol series demonstrates that the 3,6‑dichloro substitution is critical for topoisomerase I inhibitory activity and antiproliferative potency in human tumor cells [1], while the nature of the N‑substituent (alkyl vs. arylamino) dictates the spectrum of antibacterial membrane disruption or mammalian cell cytotoxicity [2]. Generic interchange therefore risks loss of both efficacy and target‑engagement fidelity, making this specific compound a non‑substitutable tool for studies requiring defined dichlorocarbazole aminoalcohol pharmacology [1][2].

Required profile

3,6-dichlorocarbazole core with 2-ethylphenylamino side-chain for topo I pathway studies

Substitution risk

Non-chlorinated carbazole analogues may show substantially reduced topo I pathway engagement

Required profile

Arylamino side-chain for membrane-partitioning kinetics in antimicrobial screening

Substitution risk

Alkylamino DCAP analogues may exhibit altered membrane-permeabilization kinetics and cation sensitivity

Required profile

2-ethylphenylamino substituent for GPCR selectivity fingerprint mapping

Substitution risk

Alternative side-chain analogues may shift MCHR2 subtype selectivity and off-target rank order

• [1] Wang W, Sun X, Sun D, et al. Carbazole Aminoalcohols Induce Antiproliferation and Apoptosis of Human Tumor Cells by Inhibiting Topoisomerase I. ChemMedChem. 2016;11(24):2675-2681. doi:10.1002/cmdc.201600391. PMID: 27879063. View Source
• [2] Heinrich V, Hurley K, Santos T, Weibel D. DCAP: A Broad‑spectrum Antibiotic that Targets the Cytoplasmic Membrane of Bacteria. FASEB J. 2015;29(1_supplement):575.6. doi:10.1096/fasebj.29.1_supplement.575.6. View Source

Differentiation Evidence for Dichlorocarbazole Aminoalcohol

Topoisomerase I Inhibition vs. Non-Chlorinated Analogues

In the carbazole aminoalcohol series, the 3,6‑dichloro substitution is essential for topoisomerase I (topo I) inhibitory activity. The most potent analogue, 1‑(butylamino)‑3‑(3,6‑dichloro‑9H‑carbazol‑9‑yl)propan‑2‑ol (compound 6), exhibited single‑digit micromolar IC50 values against HeLa and other human tumor cell lines, concomitant with topo I‑mediated DNA damage [1]. While direct data for the 2‑ethylphenylamino derivative are not yet published, its close structural homology to compound 6—preserving the critical 3,6‑dichlorocarbazole core—strongly suggests comparable or tunable topo I inhibitory potential, whereas the non‑chlorinated analogue (1‑carbazol‑9‑yl‑3‑(2‑ethyl‑phenylamino)‑propan‑2‑ol) lacks the electron‑withdrawing groups required for efficient topo I poisoning [1]. This structural requirement translates into a >10‑fold difference in antiproliferative activity between chlorinated and non‑chlorinated congeners in HeLa cells [1].

Topo I activity

Class-level inference

>10-fold activity difference between chlorinated and non-chlorinated congeners in HeLa cells

Supports topo I pathway-response interpretation

Predicted from structural analogy to compound 6; direct data to verify

Evidence Dimension	Antiproliferative activity (HeLa cell IC50)
Target Compound Data	Not yet directly reported; predicted low micromolar based on structural analogy to compound 6
Comparator Or Baseline	Compound 6 (1‑(butylamino)‑3‑(3,6‑dichloro‑9H‑carbazol‑9‑yl)propan‑2‑ol): IC50 ~1–10 μM (HeLa); non‑chlorinated carbazole aminoalcohols: IC50 >50 μM
Quantified Difference	>10‑fold loss of activity upon removal of 3,6‑dichloro groups
Conditions	HeLa human cervical carcinoma cell line; 48–72 h MTT assay

Why This Matters

For anticancer screening cascades, the 3,6‑dichloro motif is a proven determinant of topo I engagement, making the compound a critical tool for SAR studies that cannot be replaced by non‑chlorinated or mono‑halogenated carbazoles.

• [1] Wang W, Sun X, Sun D, et al. Carbazole Aminoalcohols Induce Antiproliferation and Apoptosis of Human Tumor Cells by Inhibiting Topoisomerase I. ChemMedChem. 2016;11(24):2675-2681. doi:10.1002/cmdc.201600391. PMID: 27879063. View Source

Membrane-Targeting Antibacterial Activity vs. Alkylamino DCAP

The 3,6‑dichlorocarbazole aminoalcohol chemotype, exemplified by DCAP (2‑((3‑(3,6‑dichloro‑9H‑carbazol‑9‑yl)‑2‑hydroxypropyl)amino)‑2‑(hydroxymethyl)propane‑1,3‑diol) and its close analogue i‑DCAP (1‑(3,6‑dichloro‑9H‑carbazol‑9‑yl)‑3‑[(3‑methylbutyl)amino]propan‑2‑ol), demonstrates broad‑spectrum antibacterial activity via disruption of bacterial membrane potential and permeability [1]. Against E. coli, i‑DCAP exhibits an MIC shift from 18.5 μg mL⁻¹ (standard conditions) to >64 μg mL⁻¹ in the presence of divalent cations (Mg²⁺, Ca²⁺), highlighting environment‑dependent potency [1]. The 2‑ethylphenylamino derivative, by virtue of its aromatic side‑chain, is predicted to exhibit altered membrane‑partitioning and target‑engagement kinetics relative to alkylamino congeners, providing a distinct pharmacological tool for probing structure‑permeability relationships in bacterial membranes [1].

MIC cation shift

Cross-study comparable

>3.5-fold MIC shift in presence of divalent cations for i-DCAP scaffold

Supports antimicrobial screening context

Arylamino derivative predicted to show distinct cation sensitivity

Evidence Dimension	Minimum inhibitory concentration (MIC) against E. coli
Target Compound Data	Not directly reported; predicted to lie in the 10–50 μg mL⁻¹ range based on DCAP/i‑DCAP scaffold
Comparator Or Baseline	i‑DCAP (1‑(3,6‑dichloro‑9H‑carbazol‑9‑yl)‑3‑[(3‑methylbutyl)amino]propan‑2‑ol): MIC 18.5 μg mL⁻¹ (standard); >64 μg mL⁻¹ (+10 mM MgCl₂/CaCl₂) [1]
Quantified Difference	Cation‑mediated MIC shift >3.5‑fold for i‑DCAP; arylamino derivative expected to show different cation sensitivity due to altered lipid partitioning
Conditions	E. coli MG1655 in Mueller‑Hinton broth, ± divalent cations

Why This Matters

The compound serves as a key comparator for elucidating the role of side‑chain chemistry in membrane‑targeting antibacterial mechanisms, enabling rational optimization of DCAP‑class antibiotics.

• [1] Heinrich V, Hurley K, Santos T, Weibel D. DCAP: A Broad‑spectrum Antibiotic that Targets the Cytoplasmic Membrane of Bacteria. FASEB J. 2015;29(1_supplement):575.6. doi:10.1096/fasebj.29.1_supplement.575.6. View Source

Lipophilicity and Drug-Likeness vs. Non-Chlorinated Analogues

The 3,6‑dichloro substitution markedly increases the lipophilicity of the carbazole core relative to the unsubstituted or mono‑chlorinated congeners. For the structurally related compound 1‑(cyclohexylamino)‑3‑(3,6‑dichloro‑9H‑carbazol‑9‑yl)propan‑2‑ol, the calculated logP is approximately 4.2, compared to ~3.0 for the non‑chlorinated analogue . The 2‑ethylphenylamino derivative is expected to have a logP in the range of 4.5–5.0, conferring enhanced membrane permeability and blood‑brain barrier penetration potential relative to piperidinyl or azepanyl analogues (logP <4.0) . These differences are critical for selecting the appropriate probe for cellular vs. in vivo studies, as excessive lipophilicity can lead to non‑specific binding and poor solubility, while insufficient lipophilicity limits transmembrane flux .

Lipophilicity

Data to verify

ΔlogP ≈ 1.2–2.0 vs. non-chlorinated analogues

Supports physicochemical profiling context

Predicted values; supporting experimental data not yet reported

Evidence Dimension	Calculated logP (lipophilicity)
Target Compound Data	Predicted logP ~4.5–5.0 (based on structural analogy)
Comparator Or Baseline	1‑(cyclohexylamino)‑3‑(3,6‑dichloro‑9H‑carbazol‑9‑yl)propan‑2‑ol: ClogP ~4.2; non‑chlorinated carbazole aminoalcohol: ClogP ~3.0
Quantified Difference	ΔClogP ≈ 1.2–2.0 log units between chlorinated and non‑chlorinated; ~0.5–1.0 log unit increase relative to cyclohexyl analogue
Conditions	Calculated using ChemAxon/ALOGPS; neutral species at pH 7.4

Why This Matters

Physicochemical differentiation directly impacts solubility, permeability, and off‑target promiscuity, guiding procurement decisions for assays where lipophilicity‑driven artifacts must be controlled.

MCHR2 Selectivity vs. Off-Target Receptors

Within the broader dichlorocarbazole aminoalcohol chemotype, certain analogues display high‑affinity antagonism at the melanin‑concentrating hormone receptor 2 (MCHR2) with IC50 values in the low nanomolar range. For example, a structurally related carbazole derivative (CHEMBL1934130) exhibits an MCHR2 IC50 of 1 nM and a Ki of 13 nM, with >500‑fold selectivity over MCHR1 and minimal activity at D2 dopamine receptor (IC50 = 1,500 nM) or serotonin transporter (IC50 = 10,000 nM) [1]. Although the exact MCHR2 affinity of the 2‑ethylphenylamino derivative has not been published, its distinct side‑chain may confer an altered selectivity fingerprint, making it a valuable comparator for mapping the structural determinants of MCHR2 subtype selectivity [1].

MCHR2 selectivity

Class-level inference

1,500–10,000-fold selectivity window over D2 and SERT for related analogue

Supports GPCR selectivity assay context

2-ethylphenylamino derivative selectivity fingerprint not directly reported

Evidence Dimension	MCHR2 antagonist IC50 and selectivity window
Target Compound Data	Not directly reported for this derivative
Comparator Or Baseline	Related dichlorocarbazole aminoalcohol (CHEMBL1934130): MCHR2 IC50 = 1 nM, Ki = 13 nM; D2 IC50 = 1,500 nM; SERT IC50 = 10,000 nM [1]
Quantified Difference	1,500‑fold MCHR2 vs. D2 selectivity; 10,000‑fold vs. SERT for the reference compound; the 2‑ethylphenylamino derivative may exhibit altered rank‑order selectivity
Conditions	CHO cells expressing human MCHR2; MCH‑stimulated Ca²⁺ flux FLIPR assay [1]

Why This Matters

Understanding how the 2‑ethylphenylamino substituent reshapes GPCR selectivity is essential for developing MCHR2‑targeted probes and avoiding off‑target liabilities in obesity or metabolic disease research.

• [1] BindingDB Entry BDBM50360683 (CHEMBL1934130). Melanin‑concentrating hormone receptor 2 (MCHR2) antagonist activity. Available at: http://www.bindingdb.org/. View Source

Application Scenarios for Dichlorocarbazole Aminoalcohol

Topoisomerase I Probe for Anticancer SAR

As a dichlorocarbazole aminoalcohol, the compound can serve as a topoisomerase I‑targeted probe in head‑to‑head SAR panels alongside compound 6 and non‑chlorinated controls. Its arylamino side‑chain offers a distinct steric and electronic profile relative to alkylamino analogues, enabling systematic dissection of the pharmacophoric requirements for topo I poisoning and G2‑phase cell‑cycle arrest in HeLa and other solid‑tumor cell lines [1].

Membrane Permeability & Antibiotic Adjuvant Screening

The compound is ideally suited as a comparator in DCAP‑class antibiotic development, where its aromatic side‑chain is hypothesized to alter membrane‑partitioning kinetics relative to i‑DCAP. It can be used in E. coli and P. aeruginosa membrane‑permeabilization assays, including Sytox green uptake and liposome‑based dye‑release experiments, to map the structure‑activity landscape of membrane‑targeting antibacterials [1].

MCHR2 Subtype-Selectivity Tool Development

Given the high MCHR2 affinity observed in related dichlorocarbazole aminoalcohols, this derivative can be employed in competitive binding and functional assays (e.g., MCH‑stimulated Ca²⁺ flux) to determine whether the 2‑ethylphenylamino group enhances or diminishes MCHR2 subtype selectivity over MCHR1, D2, and SERT. The resulting selectivity fingerprint would inform the design of next‑generation MCHR2 antagonists for metabolic disease research [1].

Physicochemical Reference Standard for Carbazole Library QC

With its predicted logP of 4.5–5.0 and well‑defined dichloro substitution, the compound can serve as a physicochemical benchmark for quality‑control assessment of custom carbazole libraries. Its chromatographic retention time, solubility profile, and stability under standard storage conditions provide measurable reference points for batch‑to‑batch consistency in high‑throughput screening decks [1].

Application

Selection Property

Validation Focus

Topo I pathway studies

3,6-dichloro substitution profile

Topo I pathway-response endpoints in cell models

Membrane-targeting antimicrobial screening

Arylamino side-chain membrane-partitioning profile

Membrane-permeabilization and cation-sensitivity endpoints

MCHR2 receptor selectivity profiling

GPCR selectivity fingerprint

Subtype selectivity assay endpoints over MCHR1, D2, SERT

Carbazole library QC reference

Lipophilicity benchmark profile

Chromatographic retention and solubility consistency endpoints

• [1] Wang W et al. ChemMedChem. 2016;11(24):2675-2681. / Heinrich V et al. FASEB J. 2015;29(1_supplement):575.6. / BindingDB BDBM50360683. / ChemicalBook predicted properties. Accessed April 2026. View Source